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Compound of Interest

Compound Name: SEW2871

Cat. No.: B1681742

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the use of SEW2871, a selective
sphingosine-1-phosphate receptor 1 (S1P1) agonist, in preclinical studies of chronic
inflammation. SEW2871 has demonstrated efficacy in various models of chronic inflammatory
diseases by modulating immune cell trafficking and suppressing pro-inflammatory signaling
pathways.

Mechanism of Action

SEW2871 is a potent and selective agonist for the S1P1 receptor.[1] Unlike the endogenous
ligand sphingosine-1-phosphate (S1P), SEW2871 does not require phosphorylation for its
activity.[2] The binding of SEW2871 to S1P1 on lymphocytes, particularly T cells, leads to the
internalization of the receptor. This process traps lymphocytes in secondary lymphoid organs,
preventing their egress into the bloodstream and subsequent infiltration into inflamed tissues.
[2][3] This reduction in peripheral lymphocyte counts is a key mechanism of its anti-
inflammatory action.[1][3]

Furthermore, SEW2871 has been shown to suppress the production of pro-inflammatory
cytokines associated with Th1l and Th17 cells, including TNF-a, IFN-y, IL-13, and IL-17A.[2][4]
The therapeutic effects of SEW2871 are also linked to the inhibition of the STAT3 signaling
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pathway, a critical regulator of inflammatory responses.[2][4] SEW2871 has also been shown to
activate ERK, Akt, and Rac signaling pathways.[1]

Data Presentation: SEW2871 Treatment Schedules
in Chronic Inflammation Models
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Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inflammation Studies]. BenchChem, [2025]. [Online PDF]. Available at:
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inflammation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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